N'-[(2-chloro-4-methylbenzoyl)oxy]-4-nitrobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-nitrophenyl)methylidene]amino] 2-chloro-4-methylbenzoate
• InChI: InChI=1S/C15H12ClN3O4/c1-9-2-7-12(13(16)8-9)15(20)23-18-14(17)10-3-5-11(6-4-10)19(21)22/h2-8H,1H3,(H2,17,18)
• InChI Key: SGNFNHVXSZAAGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)ON=C(C2=CC=C(C=C2)[N+](=O)[O-])N)Cl
• Isomeric SMILES: CC1=CC(=C(C=C1)C(=O)O/N=C(/C2=CC=C(C=C2)[N+](=O)[O-])\N)Cl
• Molecular Formula: C15H12ClN3O4
• Molecular Weight: 333.72 g/mol

Description

N-[(2-chloro-4-methylbenzoyl)oxy]-4-nitrobenzenecarboximidamide, commonly known as CB-30865, is a compound that has gained attention in the scientific community due to its potential application in various fields. CB-30865 is a small molecule inhibitor that targets the protein kinase CK2, which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis.

Mechanism of Action

CB-30865 is a small molecule inhibitor that targets the protein kinase CK2. CK2 is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. CK2 is also overexpressed in various types of cancer, making it a potential target for cancer therapy. CB-30865 binds to the ATP-binding site of CK2, inhibiting its activity and preventing the phosphorylation of its substrates.
Biochemical and physiological effects:
CB-30865 has been shown to have various biochemical and physiological effects. In cancer cells, CB-30865 induces apoptosis by activating the intrinsic apoptotic pathway. CB-30865 also inhibits tumor growth by reducing cell proliferation and inducing cell cycle arrest. In neurodegenerative diseases, CB-30865 has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. In infectious diseases, CB-30865 has been shown to have antiviral activity by inhibiting the replication of HIV-1.

Advantages and Limitations for Lab Experiments

CB-30865 has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It is also highly specific for CK2, making it a useful tool for studying the role of CK2 in various cellular processes. However, CB-30865 also has some limitations. It has low solubility in aqueous solutions, which can make it difficult to use in some experiments. It also has a short half-life in vivo, which can limit its effectiveness in animal studies.

Future Directions

CB-30865 has potential applications in various fields, and there are several future directions for research. One direction is to study the effectiveness of CB-30865 in combination with other cancer therapies. Another direction is to study the potential of CB-30865 in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to understand the mechanism of action of CB-30865 and its potential side effects. Overall, CB-30865 is a promising compound that has the potential to make significant contributions to various fields of research.

Synthesis Methods

The synthesis of CB-30865 involves several steps. The first step is the synthesis of 2-chloro-4-methylbenzoic acid, which is then converted to its acid chloride derivative. The acid chloride is then reacted with 4-nitroaniline to form the corresponding amide. The amide is then treated with cyanamide to form the carboximidamide derivative. Finally, the carboximidamide derivative is reacted with 2-chloro-4-methylbenzoyl chloride to form CB-30865.

Scientific Research Applications

CB-30865 has been studied extensively in the field of cancer research due to its ability to inhibit CK2, which is overexpressed in various types of cancer. Studies have shown that CB-30865 can induce apoptosis in cancer cells and inhibit tumor growth in animal models. CB-30865 has also been studied in the field of neurodegenerative diseases, where it has been shown to have neuroprotective effects. Additionally, CB-30865 has been studied in the field of infectious diseases, where it has been shown to have antiviral activity against HIV-1.